Cas no 60748-47-2 ((1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium)

• Product Name: (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium
• CAS No: 60748-47-2
• MF: C₅₁H₄₂O₃Pd₂
• MW: 915.717390537262
• CID: 1066899
• Update Time: 2025-11-02

(1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium Chemical and Physical Properties

Names and Identifiers

• Pd2(dba)3
• PD2DBA3
• Tris(Dibenzylideneacetone)Dipalladium
• TRIS(DIBENZYLIDENEACETONE)DIPALLADIUM(0)
• (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium

• Inchi： 1S/3C17H14O.2Pd/c3*18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16;;/h3*1-14H;;/b3*13-11+,14-12+;;
• InChI Key： CYPYTURSJDMMMP-WVCUSYJESA-N
• SMILES： [Pd].[Pd].O=C(/C=C/C1C=CC=CC=1)/C=C/C1C=CC=CC=1.O=C(/C=C/C1C=CC=CC=1)/C=C/C1C=CC=CC=1.O=C(/C=C/C1C=CC=CC=1)/C=C/C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 272
• Topological Polar Surface Area: 17.1

Experimental Properties

• Melting Point: 152-155 °C(lit.)

(1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium Security Information

• WGK Germany：3
• Safety Instruction： 24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium

Exploring the Properties and Applications of (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium (CAS No. 60748-47-2)

(1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium (CAS No. 60748-47-2) is a unique organometallic compound that has garnered significant attention in recent years due to its versatile applications in catalysis and materials science. This compound combines the structural features of a conjugated dienone with palladium, making it a valuable intermediate in organic synthesis and industrial processes. Researchers and manufacturers are increasingly interested in palladium-based catalysts like this one, as they offer high efficiency and selectivity in various chemical transformations.

The molecular structure of (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium features two phenyl groups connected by a conjugated system, which contributes to its stability and reactivity. This structural arrangement is particularly important in cross-coupling reactions, a hot topic in modern organic chemistry. With the growing demand for sustainable and green chemistry solutions, compounds like CAS 60748-47-2 are being explored for their potential in atom-efficient catalytic processes that minimize waste and energy consumption.

One of the most exciting applications of (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium is in the pharmaceutical industry, where it serves as a precursor for drug discovery and development. The compound's ability to facilitate C-C bond formation makes it invaluable for creating complex molecular architectures found in many modern medications. Recent studies have shown particular promise in the synthesis of biologically active compounds, aligning with current trends in personalized medicine and targeted therapies.

In materials science, CAS 60748-47-2 has shown potential for creating advanced functional materials with unique electronic and optical properties. The combination of the organic ligand with palladium offers opportunities for developing new conductive polymers and photovoltaic materials, addressing the global need for renewable energy solutions. This application is particularly relevant given the current focus on sustainable energy technologies and the transition to a low-carbon economy.

The synthesis and handling of (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium require specialized knowledge and equipment. Proper storage conditions and handling procedures are essential to maintain the compound's stability and reactivity. Many researchers are searching for information about the solubility characteristics and reactivity profile of this material, as these factors significantly impact its performance in various applications.

From a commercial perspective, the market for palladium-containing compounds like 60748-47-2 has been growing steadily. The increasing demand for high-performance catalysts in pharmaceutical and specialty chemical production drives this trend. Companies specializing in fine chemicals and catalyst development are actively researching new applications and improved synthesis methods for this valuable compound.

Quality control is paramount when working with (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium. Analytical techniques such as HPLC analysis, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These quality assurance measures are critical for researchers who need reliable and consistent performance from their chemical reagents.

Looking to the future, CAS 60748-47-2 is likely to play an increasingly important role in green chemistry initiatives and sustainable manufacturing processes. Its potential applications in catalytic systems for renewable energy production and environmental remediation are particularly promising areas of development. As research continues, we can expect to see new and innovative uses for this versatile compound emerge.

For researchers and industry professionals seeking detailed technical information about (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium, it's essential to consult reliable sources and safety data sheets. Proper understanding of its physical properties, chemical behavior, and handling requirements is crucial for successful application in both laboratory and industrial settings.

The scientific community continues to explore the full potential of 60748-47-2, with particular interest in its structure-activity relationships and catalytic mechanisms. As our understanding of this compound deepens, it may open doors to novel applications in fields ranging from medicinal chemistry to advanced materials engineering, making it a compound worth watching in the coming years.